Cas no 934557-66-1 (6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol))

6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) is a bisphenol derivative featuring a fluorene core with naphthol substituents. This compound exhibits notable rigidity and thermal stability due to its fused aromatic structure, making it suitable for applications in high-performance polymers and advanced materials. The presence of hydroxyl groups enhances its reactivity, allowing for functionalization in synthesis or polymerization processes. Its extended π-conjugation system may also contribute to optical or electronic properties, potentially useful in organic electronics or photoresist formulations. The steric hindrance from the fluorene bridge can influence molecular packing, offering tunability in material design. This compound serves as a versatile intermediate for specialized chemical synthesis.
6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) structure
934557-66-1 structure
Product Name:6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol)
CAS No:934557-66-1
MF:C33H22O2
MW:450.526588916779
MDL:MFCD24038938
CID:844599
Update Time:2025-11-02

6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) Chemical and Physical Properties

Names and Identifiers

    • 6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol)
    • 6,6'-(9H-Fluorene-9,9-diyl)dinaphthalen-2-ol
    • 9,9-Bis(6-hydroxy-2-naphthyl)fluorene
    • 6-[9-(6-hydroxynaphthalen-2-yl)fluoren-9-yl]naphthalen-2-ol
    • 2-Naphthalenol, 6,6'-(9H-fluoren-9-ylidene)bis-
    • AK127266
    • OR17679
    • AX8249057
    • ST24044966
    • 6,6-(9H-fluorene-9,9-diyl)dinaphthalen-2-ol
    • 2-Naphthalenol, 6,6-(9H-fluoren-9-ylidene)bis-
    • 6,6'-(9H-Fluorene-9,9-diyl)di(naphthalen-2-ol)
    • 6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalene-2-ol)
    • 6,6′-(9H-Fluoren-9-ylidene)bis[2-naphthalenol] (ACI)
    • 6,6′-(9-Fluorenylidene)-di(2-naphthol)
    • 6,6′-(9-Fluorenylidene)bis(2-naphthol)
    • 6,6′-(9H-Fluoren-9,9-diyl)bis(2-naphthol)
    • 6,6′-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol)
    • 9,9-Bis(6-hydroxynaphthalen-2-yl)fluorene
    • 9,9′-Bis(6-hydroxy-2-naphthyl)fluorene
    • BNF
    • MDL: MFCD24038938
    • Inchi: 1S/C33H22O2/c34-27-15-11-21-17-25(13-9-23(21)19-27)33(26-14-10-24-20-28(35)16-12-22(24)18-26)31-7-3-1-5-29(31)30-6-2-4-8-32(30)33/h1-20,34-35H
    • InChI Key: DYOPVXMHYSXHNG-UHFFFAOYSA-N
    • SMILES: OC1C=C2C(C=C(C3(C4C(=CC=CC=4)C4C3=CC=CC=4)C3C=C4C(C=C(C=C4)O)=CC=3)C=C2)=CC=1

Computed Properties

  • Exact Mass: 450.16200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 2
  • Complexity: 685
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.324
  • Boiling Point: 674.9±50.0°C at 760 mmHg
  • PSA: 40.46000
  • LogP: 7.76730

6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) Security Information

6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) Pricemore >>

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6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 3-Mercaptopropionic acid ,  Sulfuric acid Solvents: Toluene ;  6 h, 60 °C
1.2 Solvents: Diisopropyl ether ;  1 h, 60 °C; 10 °C
Reference
Process for preparation of fluorene derivatives as thermosetting resin
, Japan, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: 12-Tungstophosphoric acid Solvents: Chlorobenzene ;  7 h, 20 kPa, 86 °C; 86 °C → 63 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  5 min, 60 - 65 °C
Reference
Crystals of bisnaphthol having fluorene skeleton and production method therefor
, Japan, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: Tungstate(3-), tetracosa-μ-oxododecaoxo[μ12-[phosphato(3-)-κO:κO:κO:κO′:κO′:κO′:… Solvents: Toluene ;  reflux
Reference
Optical lens comprising thermoplastic resin
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: γ-Butyrolactone ,  1-Dodecanethiol Catalysts: Tungsten hydroxide oxide phosphate Solvents: Toluene ;  7 h, 49.3 kPa, rt → 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, 100 °C → 120 °C
Reference
Method for producing alcohol having fluorene skeleton
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Acid anhydride-modified fluorene-containing acrylic resins with high refractive index and their manufacture
, Japan, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of vinyl-group-containing fluorene compounds
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Solvents: Xylene ;  rt; rt → 90 °C; 2 h, 90 °C
Reference
Method for preparation of fluorenes compound
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: 3-Mercaptopropionic acid ,  Sulfuric acid Solvents: 1,4-Dioxane ,  Water ;  6 h, 60 °C
1.2 Reagents: Sodium hydroxide Solvents: Toluene ,  1,4-Dioxane ,  Water ;  pH 7
Reference
Crystal polymorphs of 6,6-(9-fluorenylidene)-di(2-naphthol) and their preparation
, Japan, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Sulfuric acid Catalysts: 3-Mercaptopropionic acid Solvents: Toluene ;  4 - 8 h, 50 - 60 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Preparation of 9,9-bis(6-hydroxynaphthalen-2-yl)fluorene crystal without residual solvent
, China, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Toluene ,  Water ;  rt; 10 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  pH 7
Reference
Fluorene-based dianhydrides and polyimides with thermoplastic ability and excellent thermal stability
, United States, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Sulfuric acid Catalysts: 3-Mercaptopropionic acid Solvents: 1,4-Dioxane ;  60 °C; 55 °C → 65 °C; 4 h, 60 °C
Reference
Method for the preparation of alcohol compound having fluorene skeleton
, Japan, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Sulfuric acid Catalysts: 3-Mercaptopropionic acid Solvents: 1,4-Dioxane ;  rt → 60 °C; 6 h, 60 °C
Reference
Method for manufacturing polycarbonate resin or polyester resin for forming molded product and optical material
, Japan, , ,

Production Method 13

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: 1,4-Dioxane ;  6 h, 60 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7
Reference
9,9-Bis(6-hydroxy-2-naphthyl)fluorene crystal polymorph and preparation method thereof
, Japan, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: 3-Mercaptopropionic acid ,  Sulfuric acid Solvents: Toluene ;  60 °C
Reference
Resin composition with good desmear property and heat resistance, and low dielectric loss tangent for multilayer substrate
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ,  3-Mercaptopropionic acid Solvents: p-Xylene ;  rt → 135 °C; 15 h, 135 °C
Reference
Fluorene condensate composition and epoxidized composition and production method thereof
, Japan, , ,

Production Method 16

Reaction Conditions
1.1 Solvents: 1-Butanol ,  Toluene ;  30 min, 90 °C
Reference
Preparation of organic metal compound
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
Reference
Fluorene-containing (meth)acrylates and photocurable compositions containing them
, Japan, , ,

Production Method 18

Reaction Conditions
1.1 Reagents: 3-Mercaptopropionic acid ,  Sulfuric acid Solvents: Toluene ,  Water ;  10 h, 80 °C
1.2 Solvents: Toluene ,  Water
1.3 Reagents: Tetramethylammonium hydroxide ;  pH 7
Reference
Photoresist underlayer film compositions comprising a fullerene compound for a multilayered resist film with resistance to twisting after etching and with excellent property for filling up a height difference of a substrate, process for forming photoresist underlayer film, and patterning process using the photoresist underlayer film-forming compositions
, United States, , ,

6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) Raw materials

6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) Preparation Products

Additional information on 6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol)

6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) (CAS No. 934557-66-1): A Comprehensive Overview

6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol), with the CAS number 934557-66-1, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced materials. This compound belongs to the class of fluorene-based derivatives, which are known for their excellent optical and electronic properties. Researchers and industries are increasingly exploring its use in organic electronics, photonics, and sensor technologies, making it a subject of great interest in both academic and industrial circles.

The molecular structure of 6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) features a fluorene core bridged by two naphthalen-2-ol groups. This configuration imparts remarkable stability and versatility, enabling the compound to function as a building block for more complex materials. Its high thermal stability and tunable electronic properties make it particularly suitable for applications in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices, which are currently hot topics in the field of sustainable energy and green technology.

One of the most frequently searched questions about 6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) is its role in advanced material science. Recent studies have highlighted its potential as a hole-transporting material in perovskite solar cells, a cutting-edge technology that promises to revolutionize renewable energy. Additionally, its fluorescence properties are being investigated for use in bioimaging and chemical sensing, addressing the growing demand for non-invasive diagnostic tools in healthcare.

The synthesis of 6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) typically involves multi-step organic reactions, including Suzuki coupling and Friedel-Crafts alkylation. These methods ensure high purity and yield, which are critical for industrial applications. Researchers are also exploring greener synthesis routes to align with the global push toward sustainable chemistry, another trending topic in the scientific community.

Market trends indicate a rising demand for fluorene-based compounds, driven by their applications in flexible electronics and optoelectronic devices. Companies specializing in high-performance materials are investing heavily in R&D to capitalize on the unique properties of 6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol). This compound is also gaining traction in academic research, with numerous patents and publications highlighting its potential.

In conclusion, 6,6'-(9H-Fluorene-9,9-diyl)bis(naphthalen-2-ol) (CAS No. 934557-66-1) is a versatile and promising compound with broad applications in material science, electronics, and biotechnology. Its unique structural features and functional properties make it a valuable asset for future technological advancements. As research continues to uncover new uses for this compound, its significance in both scientific and industrial domains is expected to grow exponentially.

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